Cas no 1219980-76-3 (4-{2-(2-Fluorobenzyl)oxyethyl}piperidine Hydrochloride)

• Product Name: 4-{2-(2-Fluorobenzyl)oxyethyl}piperidine Hydrochloride
• CAS No: 1219980-76-3
• MF: C₁₄H₂₁ClFNO
• MW: 273.77404665947
• CID: 3047368
• PubChem ID: 56829895
• Update Time: 2025-10-28

4-{2-(2-Fluorobenzyl)oxyethyl}piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{2-[(2-Fluorobenzyl)oxy]ethyl}piperidinehydrochloride
• 4-{2-[(2-Fluorobenzyl)oxy]ethyl}piperidine hydrochloride
• 4-[2-[(2-fluorophenyl)methoxy]ethyl]piperidine;hydrochloride
• 4-(2-((2-Fluorobenzyl)oxy)ethyl)piperidinehydrochloride
• 4-(2-((2-Fluorobenzyl)oxy)ethyl)piperidine hydrochloride
• AKOS015849272
• 1219980-76-3
• 4-{2-(2-Fluorobenzyl)oxyethyl}piperidine Hydrochloride

• Inchi： 1S/C14H20FNO.ClH/c15-14-4-2-1-3-13(14)11-17-10-7-12-5-8-16-9-6-12;/h1-4,12,16H,5-11H2;1H
• InChI Key： VTDNEUIGSPBDDU-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1F)OCCC1CCNCC1.Cl

Computed Properties

• Exact Mass: 273.1295701g/mol
• Monoisotopic Mass: 273.1295701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-{2-(2-Fluorobenzyl)oxyethyl}piperidine Hydrochloride

Comprehensive Overview of 4-{2-(2-Fluorobenzyl)oxyethyl}piperidine Hydrochloride (CAS No. 1219980-76-3)

4-{2-(2-Fluorobenzyl)oxyethyl}piperidine Hydrochloride (CAS No. 1219980-76-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine backbone and fluorobenzyl ether moiety, is often explored for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural features, which may contribute to binding affinity and selectivity in biological systems.

The compound’s hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and formulation purposes. Its 2-fluorobenzyl group is a critical functional element, often associated with improved pharmacokinetic properties in drug candidates. This has led to its inclusion in studies targeting central nervous system (CNS) disorders, receptor modulation, and enzyme inhibition—topics frequently searched by professionals in the field.

In recent years, the demand for fluorinated compounds like 4-{2-(2-Fluorobenzyl)oxyethyl}piperidine Hydrochloride has surged due to their role in developing next-generation therapeutics. Fluorination is a hot topic in medicinal chemistry, as it often improves metabolic stability and bioavailability. This aligns with current trends in AI-driven drug design and computational chemistry, where researchers leverage algorithms to predict the behavior of such compounds.

Another area of interest is the compound’s potential application in neuropharmacology. The piperidine scaffold is a common motif in drugs targeting G-protein-coupled receptors (GPCRs) and ion channels, which are central to many neurological conditions. Searches for "piperidine derivatives in CNS drugs" or "fluorobenzyl ethers in pharmacology" reflect the growing curiosity around this molecule.

From a synthetic perspective, CAS No. 1219980-76-3 is often discussed in forums and publications focusing on organic synthesis optimization. Chemists are keen on improving yields and purity for such intermediates, especially given their relevance in high-throughput screening and combinatorial chemistry. The compound’s ether linkage and hydrochloride salt properties also make it a candidate for prodrug development, another trending topic in pharmaceutical sciences.

In summary, 4-{2-(2-Fluorobenzyl)oxyethyl}piperidine Hydrochloride represents a versatile and promising compound in modern research. Its structural attributes align with key industry trends, including fluorination strategies, CNS drug development, and computational modeling. As the scientific community continues to explore its potential, this compound is likely to remain a subject of interest in both academic and industrial settings.